Cas no 72661-28-0 (2-Bromo-1-(3,5-dimethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3,5-dimethoxyphenyl)propan-1-one
• CAS No: 72661-28-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 2800280
• PubChem ID: 13206929
• Update Time: 2025-04-21

2-Bromo-1-(3,5-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1162432
• 72661-28-0
• 2-Bromo-1-(3,5-dimethoxyphenyl)propan-1-one
• DTXSID70527779

• Inchi： 1S/C11H13BrO3/c1-7(12)11(13)8-4-9(14-2)6-10(5-8)15-3/h4-7H,1-3H3
• InChI Key： NQYOLEFQWBTGOF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 272.00481Da
• Monoisotopic Mass: 272.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų